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Compound of Interest

Compound Name: UNC8153

Cat. No.: B11927437

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the use of UNC8153, a potent and selective NSD2-targeted
degrader. The following procedural steps and data are designed to answer specific operational
questions, building a foundation of trust and value in your laboratory practices.

Key Quantitative Data

A summary of the essential quantitative data for UNC8153 is provided below for easy reference
and comparison.
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Property Value Source
Molecular Formula C33H37Ns0s [1]
Molecular Weight 583.68 g/mol [1]
CAS Number 2929304-60-7 [1]
Binding Affinity (Kd) 24 nM for NSD2 [2]
Cellular DCso 0.35 uM in U20S cells [2]
Storage (Powder) -20°C for 3 years; 4°C for 2 o
years

-80°C for 6 months; -20°C for 1
Storage (In Solvent) [11[2]
month

Personal Protective Equipment (PPE) and Handling

While a specific Safety Data Sheet (SDS) for UNC8153 is not publicly available, based on
handling protocols for similar research compounds, the following personal protective equipment
and handling procedures are strongly recommended.

Engineering Controls:

o Work with UNC8153 should be conducted in a well-ventilated laboratory, preferably within a
chemical fume hood to minimize inhalation exposure.

e An eyewash station and safety shower should be readily accessible in the immediate work
area.

Personal Protective Equipment:

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes.

o Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn at all times.
Gloves should be inspected before use and changed frequently, especially after direct
contact with the compound.
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» Body Protection: A standard laboratory coat should be worn. For procedures with a higher
risk of splashes, a chemically resistant apron is recommended.

o Respiratory Protection: If working with the powdered form outside of a fume hood or if
aerosolization is possible, a NIOSH-approved respirator is advised.

General Handling Precautions:

e Avoid direct contact with skin, eyes, and clothing.

» Avoid inhalation of dust or aerosols.

e Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling the compound and before leaving the laboratory.

Operational Plan: From Receipt to Disposal

A systematic approach to the handling and disposal of UNC8153 is critical for safety and
experimental integrity.

Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.
e Log the compound into the laboratory's chemical inventory.
» Store the compound in a tightly sealed container in a cool, dry, and dark place.

» Follow the specific storage temperature guidelines: -20°C for long-term storage of the
powder and -80°C for stock solutions.[1][2]

Preparation of Stock Solutions:

e UNCB8153 is soluble in DMSO.[2] For in vivo studies, various formulations can be prepared,
such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[2]

e When preparing solutions, add solvents sequentially and ensure complete dissolution. If
precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[2]
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Disposal Plan:

o All waste materials contaminated with UNC8153, including empty containers, disposable
labware, and contaminated PPE, should be treated as hazardous chemical waste.

o Collect all waste in designated, clearly labeled, and sealed containers.

» Dispose of the chemical waste in accordance with local, state, and federal regulations. Do
not dispose of UNC8153 down the drain.

Experimental Protocol: In-Cell Western for NSD2
Degradation

The following is a detailed methodology for a key experiment to assess the efficacy of
UNCB8153 in degrading NSD2 in a cellular context.

e Cell Culture: U20S cells are cultured in DMEM supplemented with 10% fetal bovine serum
and 100 U/mL penicillin/streptomycin in a 37°C incubator with 5% CO2.[3]

o Cell Seeding: Plate U20S cells in 96-well plates and allow them to adhere overnight.

o Compound Treatment: Treat the cells with varying concentrations of UNC8153 (e.g., 0-20
uM) for a specified duration (e.g., 24 hours). Include a DMSO-treated control group.[3]

o Cell Lysis and Fixation: After treatment, remove the media and lyse the cells. Fix the cells
with a suitable fixative (e.g., formaldehyde).

e Immunostaining: Permeabilize the cells and block non-specific antibody binding. Incubate
with a primary antibody specific for NSD2, followed by an appropriate fluorescently labeled
secondary antibody.

o Data Acquisition: Quantify the fluorescence intensity using an appropriate plate reader or
imaging system.

o Data Analysis: Normalize the fluorescence signal to a loading control (e.g., total protein
stain) and express the data as a percentage of the DMSO-treated control. The DCso value
can then be calculated from the dose-response curve.
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of UNC8153 and the general
experimental workflow for its handling and use.
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Caption: UNC8153-mediated degradation of NSD2 protein.
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Caption: Laboratory workflow for handling UNC8153.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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